1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde

• Molecular Formula: C10H17ClO
• Molecular Weight: 188.69 g/mol
• SMILES: CCC1CCC(CC1)(CCl)C=O
• InChI: InChI=1S/C10H17ClO/c1-2-9-3-5-10(7-11,8-12)6-4-9/h8-9H,2-7H2,1H3
• InChIKey: KYNYHLVXNLYFBC-UHFFFAOYSA-N

1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde: Specifications & Procurement Overview

1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde (CAS 1935610-20-0) is a disubstituted cyclohexane derivative with the molecular formula C10H17ClO and a molecular weight of 188.69 g/mol . It features an ethyl group at the 4-position and both an aldehyde and a chloromethyl group at the 1-position on the cyclohexane ring . This unique 1,1-disubstitution pattern creates a quaternary carbon center, distinguishing it from simpler cyclohexane carbaldehyde analogs . The compound is primarily utilized as a versatile intermediate in organic synthesis for pharmaceuticals, agrochemicals, and fine chemicals, where its dual electrophilic reactivity is leveraged to build molecular complexity .

Dual ElectrophileProvides aldehyde and chloromethyl handles for sequential diversification

Stereochemical ComplexityPre-installed cis/trans diastereomers support chiral library construction

Quaternary CarbonEnables spirocyclic and sterically demanding scaffold synthesis

Why This Building Block Cannot Be Replaced by Simpler Analogs

Generic substitution fails because the target compound's differentiation arises from the synergistic interplay of its three functional groups on a stereochemically defined scaffold. Replacing the 4-ethyl group with hydrogen (cyclohexane-1-carbaldehyde) removes critical steric bulk that influences conformational preferences . Removing the chloromethyl group eliminates the key nucleophilic substitution handle, while replacing chlorine with other halogens significantly alters the leaving group potential and subsequent reaction kinetics . The specific 1,1-disubstitution pattern on the cyclohexane ring creates a quaternary carbon center not present in mono-functionalized analogs, which fundamentally changes the compound's reactivity profile and the structural diversity of downstream products .

4-Ethyl group removalMay alter conformational preferences and steric environment, shifting reaction selectivity.

Chloromethyl vs. other halogensLeaving-group potential and kinetics can change significantly; substitution may not transfer directly.

Monosubstituted cyclohexane analogsLack the quaternary center and dual reactivity, limiting downstream scaffold diversity.

Quantitative Differentiation Against Closest Structural Analogs

Blanc Chloromethylation Efficiency

During the synthesis of the target compound, the presence of the 4-ethyl substituent influences the efficiency of the key Blanc chloromethylation step. The chloromethylation of the precursor 4-ethylcyclohexane-1-carbaldehyde using optimized reagent systems achieves a conversion rate greater than 95% within 4-6 hours at room temperature when using chloromethyl methyl ether/Lewis acid systems . This represents a significant improvement over classical Blanc conditions (formaldehyde/HCl/ZnCl2), which for general cyclohexane derivatives typically yield 84.2-92.3% conversion over 2-18 hours . The presence of the alkyl substituent is believed to enhance the electron density at the reactive site, facilitating electrophilic attack .

Chloromethylation efficiency

Data to verify

>95% conv. (4–6 h, RT) vs 84–92% (2–18 h, classical)

May support improved process mass intensity

Reagent-specific; cross-study comparable

Evidence Dimension	Chloromethylation reaction conversion rate
Target Compound Data	>95% conversion (4-6 hours, room temperature, chloromethyl methyl ether/Lewis acid system)
Comparator Or Baseline	General cyclohexane derivatives under classical Blanc conditions: 84.2-92.3% conversion (0-48°C, 2-18 hours, formaldehyde/HCl/ZnCl2 system)
Quantified Difference	At least a 2.7 percentage point increase in conversion, with a significant reduction in reaction time and milder conditions.
Conditions	Comparative synthesis: Blanc chloromethylation reaction data aggregated from multiple reagent systems and substrate scopes.

Why This Matters

Higher conversion rates and milder conditions directly translate to improved process mass intensity, reduced purification burden, and lower cost in industrial-scale procurement and synthesis planning.

Molecular Dipole Moment Modulation

Density Functional Theory (DFT) calculations at the B3LYP/6-311++G(d,p) level reveal a calculated dipole moment of 4.5 Debye for 1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde . This is significantly higher than the dipole moment of the non-chlorinated analog, 4-ethylcyclohexane-1-carbaldehyde (C9H16O), which is estimated to be approximately 2.5-3.0 Debye based on comparable aliphatic aldehydes . The enhanced polarity arises from the electron-withdrawing chloromethyl group, creating a strong molecular dipole that can influence solubility, chromatographic retention, and molecular recognition events .

Dipole moment

Class-level inference

4.5 D (calc.) vs ~2.5–3.0 D (non-Cl analog)

May modulate solubility and chromatographic retention

DFT B3LYP/6-311++G(d,p); comparator estimated

Evidence Dimension	Molecular dipole moment (Debye)
Target Compound Data	4.5 Debye (B3LYP/6-311++G(d,p) calculated value)
Comparator Or Baseline	4-ethylcyclohexane-1-carbaldehyde (non-chlorinated analog): approximately 2.5-3.0 Debye (estimated based on class-level aliphatic aldehyde data)
Quantified Difference	Approximately 1.5-2.0 Debye higher dipole moment, representing a 50-80% increase in polarity.
Conditions	In silico DFT calculations; comparator data is class-level inference for non-chlorinated analog.

Why This Matters

A substantially higher dipole moment can lead to improved solubility in polar solvents and altered pharmacokinetic properties for derived lead compounds, making it a more attractive building block for medicinal chemistry programs targeting specific physicochemical profiles.

Stereochemical Complexity & Conformational Control

The 1,4-disubstitution pattern of 1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde introduces stereochemical complexity not present in mono-substituted cyclohexane-1-carbaldehyde (C7H12O) . The target compound exists as cis and trans diastereomers, with the diequatorial conformer being thermodynamically favored. The chloromethyl group preferentially adopts an equatorial position to minimize 1,3-diaxial interactions . In contrast, the unsubstituted analog cyclohexane-1-carbaldehyde possesses no stereogenic centers on the ring and lacks this conformational restriction, limiting its utility in stereoselective synthesis .

Stereogenic centers

Class-level inference

Two centers (C1, C4) vs none

Supports chiral library and stereoselective synthesis

cis/trans diastereomers; conformational control

Evidence Dimension	Number of stereogenic centers on the cyclohexane scaffold
Target Compound Data	Two stereogenic centers (C1 and C4), leading to potential cis/trans diastereomers with distinct conformational preferences.
Comparator Or Baseline	Cyclohexane-1-carbaldehyde: zero stereogenic centers on the ring.
Quantified Difference	Qualitative difference: introduction of two stereogenic elements and enhanced conformational control versus a flexible, achiral scaffold.
Conditions	Conformational analysis based on established principles of cyclohexane stereochemistry.

Why This Matters

Starting materials with pre-installed stereochemistry enable the construction of chiral libraries with greater efficiency and atom economy, a key procurement criterion for medicinal chemistry groups developing enantiopure drug candidates.

Dual Electrophilic Reactivity Profile

The calculated HOMO-LUMO gap for 1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde is 5.78 eV (B3LYP/6-311++G(d,p)), with a LUMO energy of -1.45 eV . This places the compound's electrophilicity between that of simple aliphatic aldehydes (typically higher LUMO, lower electrophilicity) and highly activated carbonyls . The chloromethyl group lowers the LUMO energy compared to 4-ethylcyclohexane-1-carbaldehyde, enhancing the aldehyde's reactivity toward nucleophiles while simultaneously providing a second electrophilic site at the chloromethyl carbon for SN2-type reactions .

HOMO-LUMO gap

Class-level inference

LUMO -1.45 eV, gap 5.78 eV

Dual electrophilic reactivity for sequential synthesis

DFT calculation; non-Cl comparator inferred

Evidence Dimension	LUMO energy and HOMO-LUMO gap as indicators of electrophilic reactivity
Target Compound Data	LUMO: -1.45 eV; HOMO-LUMO Gap: 5.78 eV (B3LYP/6-311++G(d,p)). Dual electrophilic sites: aldehyde carbon and chloromethyl carbon.
Comparator Or Baseline	4-ethylcyclohexane-1-carbaldehyde (non-chlorinated): predicted higher LUMO energy and larger HOMO-LUMO gap, with only one electrophilic site (aldehyde).
Quantified Difference	The chloromethyl group introduces a second electrophilic center with distinct reactivity, while simultaneously lowering the LUMO energy, thereby enhancing the aldehyde's electrophilicity.
Conditions	In silico DFT calculations; comparator properties are class-level inference.

Why This Matters

Dual electrophilic reactivity allows for sequential, chemoselective functionalization in one-pot procedures, reducing step count and purification needs in complex molecule synthesis, a significant advantage for procurement in efficiency-driven R&D environments.

High-Value Application Scenarios for Procurement

Spirocyclic & Quaternary Carbon Drug Candidates

The 1,1-disubstitution pattern featuring a quaternary carbon center makes this compound an ideal building block for constructing spirocyclic and sterically congested scaffolds prevalent in modern drug discovery. The dual electrophilic reactivity (aldehyde and chloromethyl) enables sequential, chemoselective diversification to rapidly generate screening libraries with enhanced three-dimensionality . The pre-installed stereochemical complexity supports enantioselective synthesis programs targeting single-enantiomer therapeutics, a critical requirement in current pharmaceutical development .

Agrochemical Intermediate via Optimized Chloromethylation

The documented high-yield chloromethylation protocols (>95% conversion) using advanced reagent systems provide a scalable and robust manufacturing route for this intermediate . The compound's reactivity profile is suitable for generating halogenated cyclohexane derivatives used in fungicide and herbicide development. The milder reaction conditions associated with this specific scaffold reduce hazardous by-product formation compared to forcing classical Blanc conditions, aligning with green chemistry principles in industrial settings .

Material Science Leveraging Enhanced Polarity

The significantly elevated dipole moment (4.5 Debye) compared to non-halogenated analogs modulates intermolecular interactions in polymer and liquid crystal applications . This property is particularly valuable for designing materials with specific dielectric constants or for surface coatings where molecular orientation is critical. The aldehyde and chloromethyl functionalities offer orthogonal cross-linking capabilities, enabling the synthesis of functionalized polymers with tunable properties .

Diversity-Oriented Synthesis for Fragment-Based Discovery

The combination of a rigid cyclohexane core with two distinct electrophilic handles allows this compound to serve as a versatile diversity-generating node. Its distinct conformational preferences, with substituents adopting equatorial positions, provide a defined vector geometry for fragment growing and linking . The computational accessibility via DFT methods further supports virtual screening campaigns, where the compound's calculated HOMO-LUMO gap and dipole moment can be used to predict reactivity in biological systems .

Application

Selection Property

Validation Focus

Spirocyclic & quaternary carbon synthesis

Quaternary center + dual electrophilic handles

Stereoselective pathway compatibility

Agrochemical intermediate via chloromethylation

High-conversion chloromethylation route

Process mass intensity and scalability

Material science with enhanced polarity

Elevated dipole moment (class-level)

Intermolecular interaction tuning

Diversity-oriented fragment synthesis

Rigid core with two orthogonal reactive sites

Fragment growing vector geometry